Cas no 1437051-62-1 (1,3-dihydro-1-hydroxy-3,3,6-trimethyl-2,1-benzoxaborole)

1,3-Dihydro-1-hydroxy-3,3,6-trimethyl-2,1-benzoxaborole is a benzoxaborole derivative characterized by its unique heterocyclic structure, incorporating both boron and oxygen within its fused ring system. This compound is of interest due to its potential applications in medicinal chemistry and materials science, particularly as a building block for boron-containing pharmaceuticals or functional materials. The presence of the hydroxyl group enhances its reactivity, enabling further derivatization, while the methyl substituents contribute to steric stability. Its structural features may also impart favorable physicochemical properties, such as improved solubility or bioavailability, making it a valuable intermediate in synthetic chemistry. Research continues to explore its utility in targeted applications.
1,3-dihydro-1-hydroxy-3,3,6-trimethyl-2,1-benzoxaborole structure
1437051-62-1 structure
Product Name:1,3-dihydro-1-hydroxy-3,3,6-trimethyl-2,1-benzoxaborole
CAS No:1437051-62-1
MF:C10H13BO2
MW:176.02
CID:2103715
PubChem ID:86685455
Update Time:2025-11-01

1,3-dihydro-1-hydroxy-3,3,6-trimethyl-2,1-benzoxaborole Chemical and Physical Properties

Names and Identifiers

    • 1,3-dihydro-1-hydroxy-3,3,6-trimethyl-2,1-Benzoxaborole
    • 3,3,6-Trimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol
    • 2,1-Benzoxaborole, 1,3-dihydro-1-hydroxy-3,3,6-trimethyl-
    • YHLJNIYISMRAQQ-UHFFFAOYSA-N
    • 3,3,6-trimethylbenzo[c][1,2]oxaborol-1(3H)-ol
    • CID 86685455
    • SCHEMBL14958344
    • EN300-188689
    • 1-hydroxy-3,3,6-trimethyl-2,1-benzoxaborole
    • 1437051-62-1
    • DA-30268
    • G62191
    • 3,3,6-trimethyl-2,1-benzoxaborol-1-ol
    • 1,3-dihydro-1-hydroxy-3,3,6-trimethyl-2,1-benzoxaborole
    • Inchi: 1S/C10H13BO2/c1-7-4-5-8-9(6-7)11(12)13-10(8,2)3/h4-6,12H,1-3H3
    • InChI Key: YHLJNIYISMRAQQ-UHFFFAOYSA-N
    • SMILES: O1B(C2C=C(C)C=CC=2C1(C)C)O

Computed Properties

  • Exact Mass: 176.1008598g/mol
  • Monoisotopic Mass: 176.1008598g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5

Experimental Properties

  • Density: 1.08±0.1 g/cm3(Predicted)
  • Boiling Point: 269.0±50.0 °C(Predicted)
  • pka: 7.52±0.40(Predicted)

1,3-dihydro-1-hydroxy-3,3,6-trimethyl-2,1-benzoxaborole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-188689-1g
3,3,6-trimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol
1437051-62-1 95%
1g
$1086.0 2023-09-18
Enamine
EN300-188689-5g
3,3,6-trimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol
1437051-62-1 95%
5g
$3147.0 2023-09-18
Enamine
EN300-188689-10g
3,3,6-trimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol
1437051-62-1 95%
10g
$4667.0 2023-09-18
Enamine
EN300-188689-0.05g
3,3,6-trimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol
1437051-62-1 95%
0.05g
$252.0 2023-09-18
Enamine
EN300-188689-0.1g
3,3,6-trimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol
1437051-62-1 95%
0.1g
$376.0 2023-09-18
Enamine
EN300-188689-0.25g
3,3,6-trimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol
1437051-62-1 95%
0.25g
$538.0 2023-09-18
Enamine
EN300-188689-0.5g
3,3,6-trimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol
1437051-62-1 95%
0.5g
$847.0 2023-09-18
Enamine
EN300-188689-1.0g
3,3,6-trimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol
1437051-62-1 95%
1g
$1343.0 2023-05-26
Enamine
EN300-188689-2.5g
3,3,6-trimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol
1437051-62-1 95%
2.5g
$2127.0 2023-09-18
Enamine
EN300-188689-5.0g
3,3,6-trimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol
1437051-62-1 95%
5g
$3894.0 2023-05-26

Additional information on 1,3-dihydro-1-hydroxy-3,3,6-trimethyl-2,1-benzoxaborole

1,3-Dihydro-1-Hydroxy-3,3,6-Trimethyl-2,1-Benzoxaborole: A Comprehensive Overview

1,3-Dihydro-1-hydroxy-3,3,6-trimethyl-2,1-benzoxaborole, identified by the CAS number 1437051-62-1, is a unique organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the class of benzoxaboroles, which are known for their versatile properties and potential applications in various industries. The structure of this compound is characterized by a benzene ring fused with a boron-containing heterocycle, making it a valuable subject for both theoretical and applied research.

The synthesis of 1,3-dihydro-1-hydroxy-3,3,6-trimethyl-2,1-benzoxaborole involves advanced methodologies that leverage the reactivity of boron-based intermediates. Recent studies have highlighted the importance of controlling reaction conditions to achieve high yields and purity. For instance, researchers have employed catalytic systems that facilitate the formation of the boron-oxygen bond under mild conditions. These advancements not only enhance the scalability of the synthesis but also pave the way for exploring its applications in drug discovery and materials science.

One of the most intriguing aspects of this compound is its electronic properties. The presence of hydroxyl and methyl groups introduces significant steric and electronic effects, which influence its reactivity and stability. Computational studies using density functional theory (DFT) have provided insights into its molecular orbitals and bonding characteristics. These findings are crucial for understanding its behavior in various chemical environments and for designing new compounds with tailored properties.

In terms of applications, 1,3-dihydro-1-hydroxy-3,3,6-trimethyl-2,1-benzoxaborole has shown promise in the field of optoelectronics. Its ability to absorb light in specific wavelengths makes it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent experiments have demonstrated its potential as an efficient electron transport material in OLEDs, contributing to higher device efficiency and longer operational lifetimes.

The biological activity of this compound is another area of active research. Preliminary assays have indicated that it exhibits moderate cytotoxicity against certain cancer cell lines. This suggests that further investigation into its pharmacokinetics and toxicity profiles could unlock its potential as a chemotherapeutic agent. Additionally, its unique structure may offer opportunities for drug delivery systems or as a scaffold for developing bioactive molecules.

From an environmental perspective, understanding the degradation pathways of 1437051-62-1 is essential for assessing its ecological impact. Studies under controlled laboratory conditions have revealed that it undergoes hydrolysis under specific pH conditions, leading to the formation of less complex byproducts. These findings are critical for developing strategies to minimize environmental contamination during industrial processes involving this compound.

In conclusion, 1437051-62-1, or 1,3-dihydro-1-hydroxy-3,3,6-trimethyl-2,1-benzoxaborole, represents a fascinating intersection of chemistry and materials science. Its versatile properties and potential applications across multiple domains make it a subject of ongoing research interest. As advancements in synthetic methods and characterization techniques continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.